N-(4-amino-2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide

• IUPAC Name: N-[4-amino-2-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C15H14N6O5S/c1-7-5-9(21-26-7)17-10(22)6-27-15-19-12(16)11(14(24)20-15)18-13(23)8-3-2-4-25-8/h2-5H,6H2,1H3,(H,18,23)(H,17,21,22)(H3,16,19,20,24)
• InChI Key: QYQHYZGMKQNANU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CO3)N
• Molecular Formula: C15H14N6O5S
• Molecular Weight: 390.4 g/mol

Description

N-(4-amino-2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C15H14N6O5S and its molecular weight is 390.37. The purity is usually 95%.
BenchChem offers high-quality N-(4-amino-2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-amino-2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

• Novel Synthesis Approaches : Research has focused on the synthesis of complex molecules incorporating furan and pyrimidine moieties, showcasing innovative methods to create compounds with potential biological activities. For instance, the synthesis of dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents highlights the creation of new diamidines with strong DNA affinities and significant in vitro activity against T. b. rhodesiense and P. falciparum, indicating potential antiprotozoal applications (Ismail et al., 2004).
• Chemical Reactivity and Derivatives : The reactivity of furan carboxamide-based compounds has been explored, leading to the synthesis of a variety of heterocyclic compounds with potential antimicrobial and antifungal activities. This includes the creation of tetrahydropyrimidine–isatin hybrids evaluated for their biological activities (Akhaja & Raval, 2012).

Biological Applications

• Antimicrobial and Antifungal Activities : Several studies have synthesized compounds incorporating furan and pyrimidine structures, evaluating their antimicrobial and antifungal activities. For example, N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide derivatives have shown significant antibacterial and antimycobacterial activity, indicating their potential as antimicrobial agents (Chambhare et al., 2003).
• Anticancer Activities : Research into pyrazolopyrimidines derivatives, which share structural similarities with the compound , has shown promising anticancer and anti-5-lipoxygenase activities, suggesting potential applications in cancer treatment and inflammation management (Rahmouni et al., 2016).